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Compound of Interest

Compound Name: JAK2 JH2 binder-1

Cat. No.: B15615206 Get Quote

Selectivity Profile of JAK2 JH2 Binder-1: A
Comparative Analysis
For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of JAK2 JH2 binder-1's selectivity against other Janus kinase (JAK)

family members. The information is supported by experimental data to facilitate informed

decisions in research and development.

JAK2 JH2 binder-1, also identified as compound 11 in scientific literature, is a potent and

selective ligand targeting the pseudokinase (JH2) domain of Janus kinase 2 (JAK2). Its

selectivity is a critical attribute, as off-target effects on other JAK family members (JAK1, JAK3,

and TYK2) can lead to unintended biological consequences. This guide summarizes the

binding affinity of JAK2 JH2 binder-1 against the JH2 domains of all four JAK family members.

Comparative Binding Affinity
The selectivity of JAK2 JH2 binder-1 was determined by assessing its binding affinity (Kd) to

the isolated JH2 domains of JAK1, JAK2, JAK3, and TYK2. The data, derived from

fluorescence polarization assays, is presented in the table below.
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Target Domain
Binding
Affinity (Kd) in
nM

Fold
Selectivity vs.
JAK1 JH2

Fold
Selectivity vs.
JAK3 JH2

Fold
Selectivity vs.
TYK2 JH2

JAK2 JH2 37.1 138 >2695 >2695

JAK1 JH2 5120 -

JAK3 JH2 >100,000 -

TYK2 JH2 >100,000 -

As the data indicates, JAK2 JH2 binder-1 demonstrates high selectivity for the JAK2 JH2

domain, with a binding affinity of 37.1 nM.[1] The affinity for the JAK1 JH2 domain is

significantly lower (5120 nM), and it shows minimal to no binding to the JH2 domains of JAK3

and TYK2 at concentrations up to 100,000 nM. This profile highlights the compound's potential

for targeted modulation of JAK2 activity.

Experimental Protocols
The binding affinities were determined using a competitive fluorescence polarization (FP)

assay. This method measures the displacement of a fluorescently labeled probe from the target

protein by the test compound.

Fluorescence Polarization Assay Protocol
Reagents: Recombinant human JAK1 JH2, JAK2 JH2, JAK3 JH2, and TYK2 JH2 domains, a

fluorescently labeled tracer molecule that binds to the JH2 domain, and the test compound

(JAK2 JH2 binder-1).

Assay Buffer: A suitable buffer, for example, 20 mM HEPES pH 7.5, 150 mM NaCl, and

0.01% Triton X-100.

Procedure:

A fixed concentration of the respective recombinant JAK JH2 domain and the fluorescent

tracer are incubated together in the wells of a microplate to establish a baseline

polarization signal.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b15615206?utm_src=pdf-body
https://www.creative-diagnostics.com/jak-stat-signaling-pathway.htm
https://www.benchchem.com/product/b15615206?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15615206?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


JAK2 JH2 binder-1 is serially diluted and added to the wells.

The plate is incubated at room temperature to allow the binding reaction to reach

equilibrium.

The fluorescence polarization of each well is measured using a microplate reader.

Data Analysis: The decrease in fluorescence polarization, caused by the displacement of the

tracer by the test compound, is plotted against the concentration of the test compound. The

Kd value is then calculated from the resulting dose-response curve using appropriate binding

models.

Visualizing the JAK-STAT Signaling Pathway and
Experimental Workflow
To provide a clearer context, the following diagrams illustrate the JAK-STAT signaling pathway,

the domain structure of JAK kinases, and the experimental workflow for determining binding

affinity.
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Caption: Overview of the JAK-STAT signaling cascade.
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Domain Architecture of JAK Family Proteins

Domain Functions

N-terminus FERM SH2 JH2 (Pseudokinase) JH1 (Kinase) C-terminus

FERM: Receptor Binding

SH2: Protein-Protein Interaction

JH2: Regulatory Domain
(Target of Binder-1)

JH1: Catalytic Kinase Domain

Click to download full resolution via product page

Caption: Domain structure of Janus kinases.
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Fluorescence Polarization Assay Workflow
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Caption: Workflow for the fluorescence polarization assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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